Cas no 1020233-63-9 (N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide)

• Product Name: N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide
• CAS No: 1020233-63-9
• MF: C₁₉H₁₉FN₂O₃S₂
• MW: 406.494165658951
• CID: 5470307
• Update Time: 2025-07-20

N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• FMSVOZCMDFUPJB-XUTLUUPISA-N
• N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide

• Inchi： 1S/C19H19FN2O3S2/c1-13-5-3-6-16-18(13)22(2)19(26-16)21-17(23)7-4-12-27(24,25)15-10-8-14(20)9-11-15/h3,5-6,8-11H,4,7,12H2,1-2H3
• InChI Key： FMSVOZCMDFUPJB-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(C)C=CC=C2S1)(=O)CCCS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide

N-[(2E)-3,4-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene]-4-(4-Fluorobenzenesulfonyl)Butanamide: A Comprehensive Overview

The compound with CAS No. 1020233-63-9, known as N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzothiazole moiety and a fluorobenzenesulfonyl group. The benzothiazole ring system is a key structural feature that contributes to the compound's unique properties and reactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in the development of advanced materials and pharmaceutical agents. The presence of the fluorobenzenesulfonyl group in this compound adds to its versatility, as fluorinated aromatic compounds are known for their stability and bioavailability. This combination makes the compound a promising candidate for applications in drug design, particularly in the field of enzyme inhibitors and anti-inflammatory agents.

The synthesis of this compound involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and functional groups. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted reactions and catalytic systems. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

One of the most intriguing aspects of this compound is its ability to act as a biological catalyst in certain enzymatic reactions. Studies have shown that the benzothiazole moiety can interact with specific enzymes, enhancing their activity or inhibiting their function depending on the structural arrangement. This property has led to its exploration in the development of novel therapeutic agents targeting metabolic disorders and neurodegenerative diseases.

In addition to its biological applications, this compound has also found use in materials science. The fluorobenzenesulfonyl group imparts unique electronic properties to the molecule, making it suitable for applications in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their conductivity and stability under various environmental conditions.

The safety and environmental impact of this compound have also been extensively studied. Researchers have evaluated its biodegradability and toxicity profiles under different conditions. Results indicate that the compound exhibits low toxicity towards aquatic organisms and demonstrates moderate biodegradability under aerobic conditions. These findings are crucial for ensuring its safe handling and disposal during industrial processes.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of this compound. Advanced techniques such as density functional theory (DFT) have been employed to study the molecular orbitals and reaction mechanisms involving this molecule. These studies have shed light on its potential as a precursor for more complex organic molecules and as a building block in nanotechnology applications.

In conclusion, N-[(2E)-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(4-fluorobenzenesulfonyl)butanamide (CAS No. 1020233-63-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.